Cas no 1804689-13-1 (3-(Difluoromethyl)-4-methoxypyridine-5-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-4-methoxypyridine-5-carbonyl chloride
• CAS No: 1804689-13-1
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4848045
• Update Time: 2025-06-08

3-(Difluoromethyl)-4-methoxypyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methoxypyridine-5-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO2/c1-14-6-4(7(9)13)2-12-3-5(6)8(10)11/h2-3,8H,1H3
• InChI Key： FLRUIFUWPUAOSP-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=CC(C(F)F)=C1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on 3-(Difluoromethyl)-4-methoxypyridine-5-carbonyl chloride

3-(Difluoromethyl)-4-methoxypyridine-5-carbonyl chloride: A Comprehensive Overview

The compound 3-(Difluoromethyl)-4-methoxypyridine-5-carbonyl chloride (CAS No. 1804689-13-1) is a highly specialized chemical entity with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a difluoromethyl group and a methoxy substituent, along with a carbonyl chloride functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable intermediate in organic synthesis.

The pyridine ring serves as the core structure of this compound, providing aromatic stability and enabling various substitution patterns. The difluoromethyl group attached at the 3-position introduces electron-withdrawing effects, which can influence the reactivity of the molecule in synthetic reactions. Additionally, the methoxy group at the 4-position contributes to the molecule's electronic properties and can act as a directing group in further substitutions. The carbonyl chloride moiety at the 5-position is highly reactive, making it an excellent electrophile in nucleophilic acyl substitutions.

Recent studies have highlighted the importance of 3-(Difluoromethyl)-4-methoxypyridine-5-carbonyl chloride in drug discovery and development. Researchers have explored its potential as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. For instance, its ability to participate in amide bond formation has been leveraged to synthesize peptide-based drugs with improved stability and bioavailability.

In the field of agrochemicals, this compound has shown promise as an intermediate in the synthesis of herbicides and insecticides. Its reactivity and structural versatility make it an ideal candidate for designing compounds with high efficacy against target pests while maintaining environmental safety. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes for this compound, reducing its environmental footprint.

The synthesis of 3-(Difluoromethyl)-4-methoxypyridine-5-carbonyl chloride typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the Friedel-Crafts acylation of pyridine derivatives followed by fluorination and methoxylation steps. The use of catalytic systems and microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products.

From a materials science perspective, this compound has been investigated for its potential in polymer chemistry. Its ability to undergo nucleophilic acyl substitutions has been exploited to create functional polymers with tailored properties, such as improved thermal stability or enhanced mechanical strength. Recent research has focused on incorporating this compound into polymeric matrices for applications in advanced composites and electronic materials.

In conclusion, 3-(Difluoromethyl)-4-methoxypyridine-5-carbonyl chloride (CAS No. 1804689-13-1) is a versatile chemical entity with wide-ranging applications across multiple industries. Its unique structure and reactivity make it an invaluable tool in organic synthesis, while ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic methodologies and materials science progress, this compound is poised to play an even more significant role in driving innovation across diverse fields.